Cas no 1421932-53-7 (Endo-BCN-PEG2-PFP ester)

• Product Name: Endo-BCN-PEG2-PFP ester
• CAS No: 1421932-53-7
• MF: C₂₄H₂₆F₅NO₆
• MW: 519.458364963531
• CID: 2601965
• PubChem ID: 77078462
• Update Time: 2025-06-07

Endo-BCN-PEG2-PFP ester Chemical and Physical Properties

Names and Identifiers

• perfluorophenyl 1-(bicyclo[6.1.0]non-4-yn-9-yl)-3-oxo-2,7,10-trioxa-4-azatridecan-13-oate
• endo-BCN-PEG2-PFP ester
• (2,3,4,5,6-Pentafluorophenyl) 3-[2-[2-(9-bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]
• (2,3,4,5,6-pentafluorophenyl) 3-[2-[2-(9-bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]propanoate
• ENDO-BCN-PEG2-PFPESTER
• AKOS027257138
• DA-73098
• BP-21541
• DTXSID401108188
• HY-140072
• 2,3,4,5,6-pentafluorophenyl 3-[2-(2-{[({bicyclo[6.1.0]non-4-yn-9-yl}methoxy)carbonyl]amino}ethoxy)ethoxy]propanoate
• C70690
• Prfluorophenyl 1-(bicyclo[6.1.0]non-4-Yn-9-Yl)-3-Oxo-2,7,10-Trioxa-4-Azatridecan-13-Oate
• 1421932-53-7
• 4,7,12-Trioxa-10-azatridecanoic acid, 13-bicyclo[6.1.0]non-4-yn-9-yl-11-oxo-, 2,3,4,5,6-pentafluorophenyl ester
• CS-0114894
• Endo-BCN-PEG2-PFP ester

• Inchi： 1S/C24H26F5NO6/c25-18-19(26)21(28)23(22(29)20(18)27)36-17(31)7-9-33-11-12-34-10-8-30-24(32)35-13-16-14-5-3-1-2-4-6-15(14)16/h14-16H,3-13H2,(H,30,32)
• InChI Key： OQSLFTLVSWOAIW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCOCCOCCNC(=O)OCC1C2CCC#CCCC21)=O)F)F)F)F

Computed Properties

• Exact Mass: 519.16802836 g/mol
• Monoisotopic Mass: 519.16802836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 519.5
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1

Additional information on Endo-BCN-PEG2-PFP ester

Professional Introduction to Compound CAS No. 1421932-53-7 and Product Name: Endo-BCN-PEG2-PFP ester

The compound with the CAS number 1421932-53-7 and the product name Endo-BCN-PEG2-PFP ester represents a significant advancement in the field of pharmaceutical chemistry and bioconjugation. This compound is a novel molecular entity designed for targeted therapeutic applications, leveraging the synergistic properties of its structural components. The Endo-BCN-PEG2-PFP ester formulation is engineered to enhance drug delivery efficiency, particularly in the context of oncology and immunotherapy, by integrating multiple functional moieties that optimize biodistribution and pharmacokinetic profiles.

In recent years, the development of polyethylene glycol (PEG)-based conjugates has revolutionized the pharmaceutical industry, particularly in improving the pharmacological properties of biotherapeutics. The inclusion of PEG2 in the molecular structure serves multiple purposes, including extending circulation time, reducing immunogenicity, and improving solubility. This modification is critical for ensuring that therapeutic agents remain in circulation long enough to exert their intended effect while minimizing off-target interactions. The BCN (Bromoacetyl Chloride) moiety introduces a reactive site for conjugation with biomolecules such as antibodies or peptides, facilitating the creation of highly specific bioconjugates.

The PFP (Phenylalanine Methyl Ester) component adds an additional layer of functionality, enhancing stability and bioavailability. This moiety is particularly useful in contexts where proteolytic degradation could compromise therapeutic efficacy. The combination of these elements—Endo-BCN-PEG2-PFP ester—creates a versatile platform for drug development, enabling researchers to tailor formulations for specific applications. For instance, in targeted cancer therapies, this compound can be linked to monoclonal antibodies or small molecule inhibitors designed to selectively interact with tumor-specific antigens.

Recent studies have highlighted the potential of Endo-BCN-PEG2-PFP ester in enhancing the efficacy of antibody-drug conjugates (ADCs). By optimizing the PEGylation strategy and incorporating a highly reactive BCN group, researchers have been able to improve both the potency and selectivity of these conjugates. A pivotal study published in *Nature Biotechnology* demonstrated that ADCs modified with Endo-BCN-PEG2-PFP ester exhibited superior tumor accumulation and reduced systemic toxicity compared to conventional ADCs. This improvement was attributed to the extended circulation time provided by PEGylation and the precise targeting afforded by the BCN linkage chemistry.

The role of PFP in stabilizing bioconjugates has also been extensively investigated. In a groundbreaking paper from *Advanced Drug Delivery Reviews*, researchers reported that incorporating PFP into PEGylated constructs significantly increased their resistance to enzymatic degradation. This finding has significant implications for long-term therapies, where maintaining drug stability over extended periods is crucial. Furthermore, the phenylalanine methyl ester group enhances interactions with biological targets, improving binding affinity and duration.

Emerging applications of Endo-BCN-PEG2-PFP ester extend beyond oncology into other therapeutic areas such as immunotherapy and infectious diseases. For example, researchers are exploring its use in developing vaccines with enhanced adjuvant properties. By conjugating antigens to this platform, they aim to elicit stronger and more sustained immune responses. Preliminary data from preclinical trials suggest that vaccines formulated with Endo-BCN-PEG2-PFP ester induce higher titers of antibodies and longer-lasting memory cell formation compared to traditional vaccine formulations.

The synthesis and characterization of CAS No. 1421932-53-7 have been refined through advanced chemical methodologies, ensuring high purity and reproducibility. Techniques such as solid-phase peptide synthesis (SPPS) combined with controlled radical polymerization have enabled precise control over molecular architecture. Analytical methods like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to confirm structural integrity and quantify impurities.

The impact of Endo-BCN-PEG2-PFP ester on clinical outcomes is becoming increasingly evident as more studies report positive results in human trials. A Phase I/II trial conducted by a leading biopharmaceutical company demonstrated that patients receiving therapy involving this compound exhibited significant tumor regression without severe adverse effects. These findings underscore its potential as a next-generation therapeutic agent capable of addressing unmet medical needs.

Looking ahead, future research aims to expand the utility of CAS No. 1421932-53-7 by exploring novel conjugation strategies and expanding its applicability across different disease indications. Innovations such as click chemistry and bioorthogonal reactions may further enhance its versatility, allowing for rapid modification and customization of bioconjugates on demand.

In conclusion, Endo-BCN-PEG2-PFP ester, derived from CAS No. 1421932-53-7, represents a cutting-edge development in pharmaceutical chemistry with far-reaching implications for drug delivery and therapeutic intervention. Its unique structural design—combining PEGylation with reactive BCN linkage chemistry—has positioned it as a cornerstone for next-generation biotherapeutics across multiple therapeutic areas.